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Introduction:

Organic-inorganic hybrid perovskites have emerged as highly promising materials for next-

generation photovoltaic technologies due to their exceptional optoelectronic properties and low

processing costs. However, the presence of defects, particularly at the surfaces and grain

boundaries of 3D perovskite films, can lead to non-radiative recombination of charge carriers,

limiting device efficiency and long-term stability. Passivation of these defects is a critical

strategy to overcome these limitations.

Benzylammonium iodide (BAI) has been identified as an effective passivating agent for 3D

perovskite solar cells. This treatment typically involves the application of a BAI solution onto the

surface of the 3D perovskite film. The bulky benzylammonium (BA⁺) cations interact with the

perovskite surface, forming a 2D or quasi-2D perovskite capping layer. This layer effectively

passivates surface defects, reduces non-radiative recombination, improves charge extraction,

and enhances the environmental stability of the perovskite film against moisture. These

application notes provide detailed protocols and performance data related to the use of BAI

and similar benzylammonium halides for the passivation of 3D perovskite solar cells.
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The following tables summarize the quantitative data on the performance of perovskite solar

cells with and without benzylammonium-based treatments, as reported in various studies.

Table 1: Performance of Perovskite Solar Cells with Benzylammonium Halide Additives

Additive

Perovsk
ite
Compos
ition

Voc (V)
Jsc
(mA/cm²
)

FF (%) PCE (%) Stability
Referen
ce

None

(Control)
MAPbI₃ - - - 17.8 - [1]

0.27%

BZACl
MAPbI₃ - - -

19.8

(20.4

reverse

scan)

Retains

90% of

initial

efficiency

after 30

days in

ambient

air

(~45%

RH)

[1]

None

(Control)

Triple-

cation

perovskit

e

- - 78 20.7 - [2]

BnAI

Triple-

cation

perovskit

e

1.07 - - 24.4 - [2]

BZACl: Benzylammonium Chloride, BnAI: Benzylammonium Iodide

Table 2: Performance of Perovskite Solar Cells with Phenylalkylammonium Iodide Post-

Treatment
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Treatme
nt

Perovsk
ite
Compos
ition

Voc (V)
Jsc
(mA/cm²
)

FF
Average
PCE (%)

Carrier
Lifetime
(ns)

Referen
ce

Pristine

FA₀.₉Cs₀.

₁PbI₂.₉Br

₀.₁

- - 0.696 15.94 500

4 mM

PEAI

FA₀.₉Cs₀.

₁PbI₂.₉Br

₀.₁

- - 0.751 17.62 795

10 mM

PEAI

FA₀.₉Cs₀.

₁PbI₂.₉Br

₀.₁

- - - 15.60 -

PEAI: Phenylethylammonium Iodide

Experimental Protocols
Protocol 1: Synthesis of Benzylammonium Iodide (BAI)

This protocol is based on the synthesis of similar phenylalkylammonium iodides.

Materials:

Benzylamine (98+%)

Hydroiodic acid (57 wt% in water)

Diethyl ether

Anhydrous ethanol

Ice bath

Rotary evaporator
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Vacuum oven

Procedure:

Place a flask containing benzylamine in an ice bath.

Slowly add an excess of hydroiodic acid (molar ratio of HI to benzylamine = 1.2) to the flask

while stirring.

Continue stirring the mixture in the ice bath for 1 hour. A precipitate will form.

Remove the solvent using a rotary evaporator at 60°C to obtain a dark yellow precipitate.

Wash the solid with diethyl ether.

Recrystallize the solid from anhydrous ethanol.

Dry the resulting white precipitate under vacuum for 24 hours at 60°C.

Store the final Benzylammonium Iodide product in an inert atmosphere (e.g., under Argon).

Protocol 2: Post-Treatment of Perovskite Films with Benzylammonium Iodide

This protocol describes a typical surface passivation treatment using a BAI solution.

Materials:

Pre-fabricated 3D perovskite films on substrates

Benzylammonium iodide (BAI)

Isopropyl alcohol (IPA) or another suitable solvent

Spin coater

Hot plate

Procedure:
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Prepare the BAI Solution: Dissolve BAI in IPA to the desired concentration (e.g.,

concentrations from 4 mM to 10 mM have been reported for similar passivating agents).

Surface Application: Deposit the BAI solution onto the surface of the 3D perovskite film.

Spin Coating: Spin-coat the substrate to evenly distribute the BAI solution and remove

excess solvent. A typical spin-coating program might be 4000 RPM for 30 seconds.

Annealing: Anneal the BAI-treated perovskite film on a hotplate. The annealing temperature

and time are critical parameters that need to be optimized. For instance, some protocols may

involve a short annealing step to promote the formation of the 2D/3D heterostructure.[3]
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Caption: Experimental workflow for BAI passivation of 3D perovskite films.
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Caption: Mechanism of defect passivation by BAI treatment on perovskite surfaces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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